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Introduction

AR-C102222 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), an
enzyme implicated in various inflammatory and pain pathways.[1][2][3] Overproduction of nitric
oxide (NO) by iINOS is associated with the pathophysiology of conditions such as inflammatory
diseases, neuropathic pain, and post-operative pain.[1][2] These application notes provide a
summary of in vivo dosages of AR-C102222 in rodent models and detailed protocols for
relevant pharmacological assays.

Mechanism of Action

AR-C102222 selectively inhibits the INOS isoform, which is typically expressed in response to
pro-inflammatory stimuli like cytokines.[2][4] By blocking iINOS, AR-C102222 reduces the
excessive production of nitric oxide, a key mediator in the inflammatory cascade and pain
signaling.[1]

Data Presentation: In Vivo Dosages of AR-C102222
in Rodent Models

The following table summarizes the effective dosages of AR-C102222 observed in various
rodent models of pain and inflammation.
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Rodent . Administrat Observed
Species ) Dosage Reference

Model ion Route Effect

Acetic Acid- Attenuation of

Induced Mouse Oral (p.o.) 100 mg/kg writhing [1]

Writhing response

Freund's

Complete

Adjuvant Attenuation of

(FCA)- Rat Oral (p.0.) 100 mg/kg mechanical [1]

Induced hyperalgesia

Mechanical

Hyperalgesia

L5 Spinal )
) Reduction of
Nerve Intraperitonea _
o Rat ) 30 mg/kg tactile [1]
Ligation (L5 [ (i.p.) ]
allodynia
SNL)
) ] Reduction of
Hindpaw Intraperitonea )
o Rat ) 30 mg/kg tactile [1]
Incision (INC) [ (i.p.) )
allodynia
Arachidonic
Acid-Induced Reduction of
Mouse Oral (p.o.) 100 mg/kg ) ) [1]
Ear inflammation
Inflammation

Signaling Pathway

The diagram below illustrates the signaling pathway leading to the production of nitric oxide by
INOS and the point of inhibition by AR-C102222. Inflammatory stimuli, such as cytokines and
bacterial lipopolysaccharide (LPS), activate intracellular signaling cascades, including the NF-
kKB and MAPK pathways, which in turn promote the transcription and translation of the iINOS
enzyme.[5][6][7] INOS then catalyzes the conversion of L-arginine to L-citrulline and nitric
oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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